N-(3-chloro-4-methylphenyl)-3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C22H21ClFN3O3S2/c1-15-6-7-16(14-17(15)23)25-22(28)21-20(8-13-31-21)32(29,30)27-11-9-26(10-12-27)19-5-3-2-4-18(19)24/h2-8,13-14H,9-12H2,1H3,(H,25,28)
• InChI Key: KLSZVUHSONZOQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4F)Cl
• Molecular Formula: C22H21ClFN3O3S2
• Molecular Weight: 494.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide is a useful research compound. Its molecular formula is C22H21ClFN3O3S2 and its molecular weight is 494. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Radioligand Development

Synthesis of Carbon-11-labeled Derivatives

New carbon-11-labeled carboxamide derivatives have been synthesized as potential PET radioligands for imaging dopamine D3 receptors. These derivatives aim to provide insights into the brain's dopaminergic system, which is crucial for understanding psychiatric and neurodegenerative disorders (Gao et al., 2008).

Microwave-Assisted Synthesis

The compound B-355252, which includes a similar structural motif, has been synthesized using microwave-assisted nucleophilic aromatic substitution. This process highlights the potential for rapid and efficient generation of complex molecules for neurobiological research (Williams et al., 2010).

Antimicrobial and Antiviral Activities

Antimicrobial and Antiviral Derivatives

Research has led to the development of urea and thiourea derivatives of piperazine doped with febuxostat, displaying promising antimicrobial and antiviral activities. Such studies suggest the compound's potential utility in developing new treatments for infectious diseases (Reddy et al., 2013).

Chemical Synthesis and Characterization

Alternative Synthesis Routes

Efforts have been made to develop alternative routes for synthesizing related compounds, demonstrating the chemical flexibility and potential for diverse applications of this chemical scaffold (Shahinshavali et al., 2021).

Green Synthesis Approaches

Studies have also focused on adopting green chemistry principles for synthesizing thiophenyl derivatives, emphasizing sustainable and environmentally friendly methods in chemical research (Sowmya et al., 2018).